Cas no 859074-81-0 (1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethanone)

1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethanone is a brominated pyrrole derivative with a ketone functional group, serving as a versatile intermediate in organic synthesis. Its distinct structure, featuring bromine and ethyl substituents, enhances reactivity in cross-coupling reactions, making it valuable for constructing complex heterocyclic frameworks. The compound's stability under standard conditions and high purity ensure reliable performance in pharmaceutical and agrochemical research. Its ethyl and methyl groups contribute to steric and electronic modulation, facilitating selective functionalization. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its compatibility with diverse synthetic pathways. Proper handling and storage are recommended to maintain its integrity.

1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethanone structure

859074-81-0 structure

Product Name:1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethanone

CAS No:859074-81-0

MF:C₉H₁₂BrNO

MW:230.10168170929

CID:3049113

PubChem ID:44718311

Update Time:2025-11-01

1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethanone
- 1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethan-1-one
- 859074-81-0
- Inchi： 1S/C9H12BrNO/c1-4-7-8(6(3)12)5(2)11-9(7)10/h11H,4H2,1-3H3
- InChI Key： QWTRBOQNKDTABP-UHFFFAOYSA-N
- SMILES： BrC1=C(CC)C(C(C)=O)=C(C)N1

Computed Properties

Exact Mass: 229.01023Da
Monoisotopic Mass: 229.01023Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 32.9Å²

1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1664730-1g	1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethan-1-one	859074-81-0	98%	1g	￥12621.00	2024-07-28

1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethanone Related Literature

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Additional information on 1-(5-Bromo-4-ethyl-2-methyl-1H-pyrrol-3-yl)ethanone

1-(5-Bromo-4-Ethyl-2-Methyl-1H-Pyrrol-3-Yl)Ethanone: A Comprehensive Overview

The compound 1-(5-Bromo-4-Ethyl-2-Methyl-1H-Pyrrol-3-Yl)Ethanone (CAS No. 859074-81-0) is a fascinating organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrole derivatives, which are widely studied due to their unique electronic properties and structural versatility. The molecule's structure features a pyrrole ring substituted with bromine, ethyl, and methyl groups, along with an ethanone substituent, making it a highly functionalized compound.

Recent studies have highlighted the importance of pyrrole derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The bromine substitution at the 5-position of the pyrrole ring introduces electron-withdrawing effects, which can significantly influence the compound's reactivity and pharmacokinetic properties. Similarly, the ethyl and methyl groups at positions 4 and 2, respectively, contribute to the molecule's steric bulk and hydrophobicity, which are critical factors in drug design.

The ethanone group attached to the pyrrole ring further enhances the compound's versatility. This group can participate in various chemical reactions, such as nucleophilic additions or enolate formations, making it a valuable building block for synthesizing more complex molecules. Recent research has explored the use of 1-(5-Bromo-4-Ethyl-2-Methyl-1H-Pyrrol-3-Yl)Ethanone as an intermediate in the synthesis of heterocyclic compounds with potential anti-inflammatory and anticancer activities.

From a synthetic perspective, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution or coupling reactions. The choice of synthesis route depends on the availability of starting materials and the desired stereochemical outcome. For instance, a recent study demonstrated the successful synthesis of this compound using a palladium-catalyzed cross-coupling reaction, which offers high yields and excellent selectivity.

The chemical properties of 1-(5-Bromo-4-Ethyl-2-Methyl-1H-Pyrrol-3-Yl)Ethanone make it an attractive candidate for further exploration in drug discovery programs. Its ability to act as both an electrophilic and nucleophilic partner in reactions underscores its utility in medicinal chemistry. Additionally, its structural features suggest potential applications in agrochemicals and materials science.

In conclusion, 1-(5-Bromo-4-Ethyl-2-Methyl-1H-Pyrrol-3-Yl)Ethanone (CAS No. 859074-81-0) is a versatile organic compound with promising applications across multiple fields. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop novel bioactive compounds. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry and pharmacology.